Cas no 120-48-9 (Benzoic acid, 4-nitro-,butyl ester)
120-48-9 structure
Product Name:Benzoic acid, 4-nitro-,butyl ester
Benzoic acid, 4-nitro-,butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-nitro-,butyl ester
- N-BUTYL 4-NITROBENZOATE
- 4-Nitro-benzoesaeure-butylester
- 4-nitro-benzoic acid butyl ester
- 4-nitrobenzoic acid n-butyl ester
- butyl p-nitrobenzoate
- butyl-4-nitrobenzoate
- BUTYL 4-NITROBENZOATE
- 4-Nitrobenzoic acid butyl
- p-Nitrobenzoic acid butyl ester
- 4-Nitrobenzoic acid, butyl ester
- Benzoic acid, 4-nitro-, butyl ester
- A21074
- DTXSID90152643
- NS00023920
- 363M63697T
- AKOS017282966
- FT-0631692
- Q63392734
- SCHEMBL3391559
- AI3-19144
- W-109445
- 120-48-9
- EINECS 204-400-8
- MFCD00012362
- DVTGVOHTTDVRJF-UHFFFAOYSA-N
- DTXCID2075134
- DB-041560
- G65172
-
- Inchi： 1S/C11H13NO4/c1-2-3-8-16-11(13)9-4-6-10(7-5-9)12(14)15/h4-7H,2-3,8H2,1H3
- InChI Key： DVTGVOHTTDVRJF-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC
Computed Properties
- Exact Mass: 223.08400
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Color/Form: Acicular crystals
- Density: 1.2446 (rough estimate)
- Melting Point: 35-39 °C(lit.)
- Boiling Point: 160 °C/8 mmHg(lit.)
- Flash Point: 113 °C
- Refractive Index: 1.4960 (estimate)
- PSA: 72.12000
- LogP: 3.07490
- Solubility: Soluble in ether and benzene, soluble in hot ethanol
Benzoic acid, 4-nitro-,butyl ester Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Benzoic acid, 4-nitro-,butyl ester Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoic acid, 4-nitro-,butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P000QHJ-5g |
Benzoic acid, 4-nitro-, butyl ester |
120-48-9 | 95% | 5g |
$11.00 | 2023-12-26 | |
| 1PlusChem | 1P000QHJ-25g |
Benzoic acid, 4-nitro-, butyl ester |
120-48-9 | 95% | 25g |
$39.00 | 2023-12-26 | |
| 1PlusChem | 1P000QHJ-100g |
Benzoic acid, 4-nitro-, butyl ester |
120-48-9 | 95% | 100g |
$132.00 | 2023-12-26 | |
| Ambeed | A126650-5g |
Butyl 4-nitrobenzoate |
120-48-9 | 95% | 5g |
$12.0 | 2025-02-28 | |
| Ambeed | A126650-25g |
Butyl 4-nitrobenzoate |
120-48-9 | 95% | 25g |
$43.0 | 2025-02-28 | |
| Ambeed | A126650-100g |
Butyl 4-nitrobenzoate |
120-48-9 | 95% | 100g |
$145.0 | 2025-02-28 | |
| abcr | AB587844-5g |
Butyl 4-nitrobenzoate; . |
120-48-9 | 5g |
€81.90 | 2025-04-22 | ||
| abcr | AB587844-25g |
Butyl 4-nitrobenzoate; . |
120-48-9 | 25g |
€128.10 | 2025-04-22 | ||
| abcr | AB587844-100g |
Butyl 4-nitrobenzoate; . |
120-48-9 | 100g |
€280.10 | 2025-04-22 | ||
| A2B Chem LLC | AA33527-5g |
Benzoic acid, 4-nitro-, butyl ester |
120-48-9 | 95% | 5g |
$10.00 | 2024-04-20 |
Benzoic acid, 4-nitro-,butyl ester Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
120-48-9 (Benzoic acid, 4-nitro-,butyl ester) Related Products
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- 14309-42-3(Benzoic acid, 4-nitro-,pentyl ester)
- 6500-50-1(Benzoic acid, 4-nitro-,octyl ester)
- 72241-40-8(Ethanol, 2-butoxy-,1-(4-nitrobenzoate))
- 22104-39-8(1,5-Pentanediol,1,5-bis(4-nitrobenzoate))
- 10478-02-1(Benzoic acid,3,5-dinitro-, butyl ester)
- 91577-92-3(1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-)
- 54900-09-3( )
- 79441-54-6(1,4-Butanediol,1-(3,5-dinitrobenzoate))
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